Cas no 86895-09-2 (13-36-PeptideYY (swine) (9CI))

13-36-PeptideYY (swine) (9CI) is a truncated form of Peptide YY (PYY), a 36-amino acid peptide hormone involved in regulating appetite and gastrointestinal function. The 13-36 fragment retains biological activity, particularly in binding to Y2 receptors, which mediate its anorexigenic effects. This peptide is derived from swine, ensuring high homology with human PYY for research applications. Its key advantages include well-characterized bioactivity, stability in physiological conditions, and utility in studying metabolic pathways, satiety mechanisms, and potential therapeutic interventions for obesity. The product is suitable for in vitro and in vivo studies, offering researchers a reliable tool for endocrine and neuroendocrine investigations.

13-36-PeptideYY (swine) (9CI) structure

Product Name:13-36-PeptideYY (swine) (9CI)

CAS No:86895-09-2

MF:C₁₃₅H₂₀₉N₄₁O₃₈

MW:3014.35588908195

CID:721050

Update Time:2026-04-29

13-36-PeptideYY (swine) (9CI) Chemical and Physical Properties

Names and Identifiers

- 13-36-PeptideYY (swine) (9CI)
- PEPTIDE YY (13-36) (CANINE, MOUSE, PORCINE, RAT)
- PEPTIDE YY (13-36) (PORCINE, RAT)
- H-SER-PRO-GLU-GLU-LEU-SER-ARG-TYR-TYR-ALA-SER-LEU-ARG-HIS-TYR-LEU-ASN-LEU-VAL-THR-ARG-GLN-ARG-TYR-NH2
- PEPTIDE YY FRAGMENT 13-36 PORCINE,RAT
- SER-PRO-GLU-GLU-LEU-SER-ARG-TYR-TYR-ALA-SER-LEU-ARG-HIS-TYR-LEU-ASN-LEU-VAL-THR-ARG-GLN-ARG-TYR-NH2
- SPEELSRYYASLRHYLNLVTRQRY-NH2

Computed Properties

Exact Mass: 3012.57000

Experimental Properties

PSA: 1328.52000
LogP: 3.45880

13-36-PeptideYY (swine) (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AH82840-1mg	PEPTIDE YY (13-36) (PORCINE, RAT)	86895-09-2	> 95%	1mg	$495.00	2024-04-19
A2B Chem LLC	AH82840-5mg	PEPTIDE YY (13-36) (PORCINE, RAT)	86895-09-2	> 95%	5mg	$936.00	2024-04-19
A2B Chem LLC	AH82840-10mg	PEPTIDE YY (13-36) (PORCINE, RAT)	86895-09-2	> 95%	10mg	$1304.00	2024-04-19

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Additional information on 13-36-PeptideYY (swine) (9CI)

Peptide YY (swine) (9CI) - CAS No. 86895-09-2

Peptide YY (PYY), also known as Peptide YY (swine) (9CI), is a peptide that belongs to the neuropeptide Y family. It is a 36-amino acid peptide derived from the post-translational processing of the precursor protein neuropeptide Y. The compound is designated by the CAS registry number 86895-09-2, which uniquely identifies it in chemical databases. PYY is primarily known for its role in energy homeostasis, appetite regulation, and gut-brain communication.

The structure of PYY is characterized by its sequence of amino acids, which includes a C-terminal region that is highly conserved across species. This conservation underscores its critical biological functions. The swine-derived form of PYY, as indicated by the product name, suggests that this compound is isolated or synthesized based on the porcine sequence, which shares significant similarity with human PYY.

Recent studies have highlighted the importance of PYY in metabolic regulation. For instance, research has shown that PYY acts as a satiety factor, signaling to the brain to reduce food intake and promote energy expenditure. This makes it a potential target for therapeutic interventions in obesity and related metabolic disorders. Additionally, PYY has been implicated in gut motility and glucose regulation, further emphasizing its role in maintaining overall metabolic health.

The application of PYY extends beyond basic research into translational medicine. Preclinical studies using animal models have demonstrated that exogenous administration of PYY can lead to weight loss and improved insulin sensitivity. These findings have paved the way for clinical trials exploring the efficacy of PYY analogs as treatments for obesity and type 2 diabetes.

In terms of molecular mechanisms, PYY exerts its effects through interaction with specific receptors in the brain and peripheral tissues. The Y2 receptor subtype has been identified as a key player in mediating PYY's anorexigenic effects. This receptor signaling pathway involves complex interactions with other neurotransmitters and hormones, such as leptin and ghrelin, which collectively regulate appetite and energy balance.

The isolation and characterization of PYY from swine sources provide valuable insights into interspecies similarities and differences in peptide function. Comparative studies between human and porcine PYY have revealed both conserved features and species-specific variations, which are crucial for understanding the evolutionary context of this peptide's role in metabolism.

In conclusion, Peptide YY (swine) (9CI), identified by CAS No. 86895-09-2, is a vital peptide with significant implications for metabolic health and disease treatment. Its role in appetite regulation, energy expenditure, and gut-brain communication continues to be a focal point for scientific investigation. As research advances, the therapeutic potential of PYY-based interventions holds promise for addressing pressing public health challenges related to obesity and diabetes.